[(2r,3s,4r,5r)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl [hydroxy-[[(2r,3s,4r)-3,4,5-trihydroxyoxolan-2-yl]methoxy]phosphoryl] hydrogen phosphate

• CAS No.: 20762-30-5
• Molecular Formula: C15H23N5O14P2
• Molecular Weight: 559.32 g/mol
• IUPAC Name: [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3R,4R)-2,3,4-trihydroxy-5-oxopentyl] hydrogen phosphate
• InChI: InChI=1S/C15H23N5O14P2/c16-13-9-14(18-4-17-13)20(5-19-9)15-12(26)11(25)8(33-15)3-32-36(29,30)34-35(27,28)31-2-7(23)10(24)6(22)1-21/h1,4-8,10-12,15,22-26H,2-3H2,(H,27,28)(H,29,30)(H2,16,17,18)/t6-,7+,8+,10-,11+,12+,15+/m0/s1
• InChI Key: PWJFNRJRHXWEPT-AOOZFPJJSA-N
• Isomeric SMILES: C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)OP(=O)(O)OC[C@H]([C@H]([C@H](C=O)O)O)O)O)O)N
• SMILES: C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OCC4C(C(C(O4)O)O)O)O)O)N
• Canonical SMILES: C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OCC(C(C(C=O)O)O)O)O)O)N
• physical_description: Solid
• Related CAS: 26656-46-2
• Synonyms: 5'-Diphosphoribose, Adenosine; Adenosine 5' Diphosphoribose; Adenosine 5'-Diphosphoribose; Adenosine Diphosphate Ribose; Adenosine Diphosphoribose; ADP Ribose; ADP-Ribose; ADPribose; Diphosphate Ribose, Adenosine; Diphosphoribose, Adenosine; Ribose, Adenosine Diphosphate; Ribose, ADP

Description

Adenosine diphosphate ribose is a molecule derived from nicotinamide adenine dinucleotide. It plays a crucial role in various cellular processes, including cell signaling, DNA repair, gene regulation, and apoptosis.

Scientific Research Applications

Adenosine diphosphate ribose has numerous applications in scientific research, including:

Chemistry: It is used as a substrate in enzymatic assays to study the activity of adenosine diphosphate ribosyltransferases and other enzymes involved in adenosine diphosphate ribosylation.

Biology: Adenosine diphosphate ribose is involved in the regulation of various cellular processes, such as DNA repair, gene expression, and cell signaling.

Medicine: Adenosine diphosphate ribose and its derivatives are being investigated for their potential therapeutic applications in cancer, neurodegenerative diseases, and viral infections.

Industry: Adenosine diphosphate ribose is used in the production of diagnostic assays and research reagents.

Mechanism of Action

PARP1 possesses Poly (ADP-ribose) activity and when activated by DNA damage, adds branched PAR chains to facilitate the recruitment of other repair proteins to promote the repair of DNA single-strand breaks.

Safety and Hazards

The use of poly (ADP-ribose) polymerase (PARP) inhibitor therapy is standard care in the management of patients with various malignancies including ovarian, breast, prostate, and pancreatic cancers.

Future Directions

The next wave of clinical trials will be prospectively addressing important hypotheses raised from these initial observations in an attempt to better define treatment strategies that optimize care.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of adenosine diphosphate ribose can be challenging due to the complexity of its structure. One common method involves the enzymatic conversion of nicotinamide adenine dinucleotide to adenosine diphosphate ribose using adenosine diphosphate ribosyltransferases. These enzymes catalyze the transfer of adenosine diphosphate ribose moieties to target proteins or other molecules .

Industrial Production Methods

Industrial production of adenosine diphosphate ribose typically involves the use of recombinant enzymes to catalyze the conversion of nicotinamide adenine dinucleotide to adenosine diphosphate ribose. This process can be optimized for large-scale production by controlling reaction conditions such as temperature, pH, and substrate concentration .

Chemical Reactions Analysis

Types of Reactions

Adenosine diphosphate ribose undergoes various chemical reactions, including:

Oxidation: Adenosine diphosphate ribose can be oxidized to form adenosine diphosphate ribose phosphate.

Reduction: Reduction reactions can convert adenosine diphosphate ribose to its reduced form.

Substitution: Adenosine diphosphate ribose can participate in nucleophilic substitution reactions, where the adenosine diphosphate ribose moiety is transferred to other molecules.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and nucleophiles (e.g., amines). Reaction conditions such as temperature, pH, and solvent choice can significantly impact the efficiency and outcome of these reactions .

Major Products

The major products formed from these reactions include adenosine diphosphate ribose phosphate, reduced adenosine diphosphate ribose, and various adenosine diphosphate ribose conjugates, depending on the specific reaction and reagents used .

Comparison with Similar Compounds

Adenosine diphosphate ribose is similar to other nucleotides and nucleotide derivatives, such as:

Nicotinamide adenine dinucleotide: The precursor of adenosine diphosphate ribose, involved in redox reactions and energy metabolism.

Cyclic adenosine diphosphate ribose: A cyclic form of adenosine diphosphate ribose that acts as a second messenger in calcium signaling pathways.

Poly(adenosine diphosphate ribose): A polymeric form of adenosine diphosphate ribose involved in DNA repair and chromatin remodeling.

Adenosine diphosphate ribose is unique in its ability to modify proteins through adenosine diphosphate ribosylation, a process that can regulate various cellular functions and has significant implications for health and disease .